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Compound of Interest

Compound Name: Desrhamnosylmartynoside

Cat. No.: B1149586 Get Quote

To the Valued Researcher, Scientist, or Drug Development Professional,

This guide serves as a comprehensive resource on the phenylethanoid glycoside,

Desrhamnosylmartynoside. Our objective is to furnish you with the most current and detailed

technical information available to support your research and development endeavors.

Compound Identification

Compound Name Desrhamnosylmartynoside

CAS Number 136055-64-6

Molecular Formula C25H30O11

Molecular Weight 506.5 g/mol

Synonyms Calceolarioside B, Desrhamnosyl isoacteoside

Physicochemical Properties
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Property Value

Appearance Solid powder

Purity ≥98% (as offered by various suppliers)

Solubility Soluble in DMSO, Methanol, Ethanol

Storage

Recommended storage at 2-8°C for up to 24

months. For stock solutions, aliquoting and

storing at -20°C is advised for up to two weeks.

Biological Activity and Potential Applications
Initial investigations and data from chemical suppliers suggest that

Desrhamnosylmartynoside possesses noteworthy biological activities, positioning it as a

compound of interest for further research.

Anti-inflammatory Activity
Desrhamnosylmartynoside is noted for its potential anti-inflammatory properties. While

specific quantitative data from dedicated studies on this compound are not extensively

available in publicly accessible literature, related compounds in the phenylethanoid glycoside

class have demonstrated inhibition of pro-inflammatory mediators. The mechanism of action is

hypothesized to involve the modulation of key signaling pathways implicated in inflammation.

Signaling Pathway Inhibition
There are indications that Desrhamnosylmartynoside may act as a signaling inhibitor. This

suggests its potential to interfere with specific cellular communication cascades that are often

dysregulated in various disease states. The precise pathways targeted by

Desrhamnosylmartynoside are a critical area for future investigation.

Experimental Protocols
Detailed experimental protocols specifically utilizing Desrhamnosylmartynoside are not

widely published. However, based on the suggested biological activities, the following are

representative experimental workflows that could be adapted for its study.
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Workflow for Investigating Anti-inflammatory Effects
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In Vitro Analysis

Assays

Data Analysis & Interpretation

Cell Culture
(e.g., RAW 264.7 Macrophages)

Stimulation with LPS

Treatment with
Desrhamnosylmartynoside

Data Collection

Nitric Oxide Assay
(Griess Reagent)

Cytokine Analysis
(ELISA for TNF-α, IL-6)

Western Blot
(iNOS, COX-2, NF-κB pathway proteins)

qPCR
(Gene expression of inflammatory markers)

Statistical Analysis Signaling Pathway Mapping

Conclusion on Anti-inflammatory
Mechanism
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Inflammatory Stimulus (e.g., LPS)

Potential Target Pathways

Cellular Response
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Oxidative Stress

Induces

Inflammatory Gene Expression
(TNF-α, IL-6, iNOS, COX-2)

Upregulates Upregulates

Nrf2 Pathway

Antioxidant Gene Expression
(HO-1, NQO1)

Upregulates

Reduces

Desrhamnosylmartynoside

Inhibits? Inhibits? Activates?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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